7-Phenyl-4-(piperidin-1-yl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine-7-carbonitrile

• Molecular Formula: C22H22N4S
• Molecular Weight: 374.5 g/mol
• IUPAC Name: 7-phenyl-4-piperidin-1-yl-6,8-dihydro-5H-[1]benzothiolo[2,3-d]pyrimidine-7-carbonitrile
• InChI: InChI=1S/C22H22N4S/c23-14-22(16-7-3-1-4-8-16)10-9-17-18(13-22)27-21-19(17)20(24-15-25-21)26-11-5-2-6-12-26/h1,3-4,7-8,15H,2,5-6,9-13H2
• InChI Key: QEHVYEYGVKNYEY-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=C3C4=C(CC(CC4)(C#N)C5=CC=CC=C5)SC3=NC=N2

Description

• This compound belongs to the class of heterocyclic organic molecules, specifically pyrimidines fused with a benzothiophene ring system.
• Its chemical structure consists of a piperidine ring, a phenyl group, and a tetrahydrobenzothienopyrimidine core.
• The presence of the carbonitrile functional group (–CN) suggests potential reactivity and biological activity.

Preparation Methods

• Synthetic Routes : The synthesis of this compound involves several steps. One common approach is the condensation of appropriate starting materials.
• Reaction Conditions : Specific reaction conditions may vary, but typically involve heating, solvent use, and catalysts.
• Industrial Production : While industrial-scale production methods are not widely documented, laboratory-scale synthesis provides a foundation for further optimization.

Chemical Reactions Analysis

• Reactivity : This compound can undergo various reactions, including oxidation, reduction, and substitution.
• Common Reagents and Conditions :
  • Oxidation : Oxidizing agents like potassium permanganate (KMnO₄) or hydrogen peroxide (H₂O₂).
  • Reduction : Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄).
  • Substitution : Nucleophilic substitution reactions using appropriate reagents.
• Major Products : These reactions yield derivatives with modified functional groups, influencing their properties.

Scientific Research Applications

• Chemistry : Investigating the reactivity and synthetic pathways of this compound.
• Biology : Studying its interactions with biological macromolecules (enzymes, receptors, etc.).
• Medicine : Exploring its potential as a drug candidate (e.g., anticancer, antiviral, or anti-inflammatory properties).
• Industry : Assessing its use in materials science (e.g., organic electronics, dyes, or polymers).

Mechanism of Action

• Targets : This compound likely interacts with specific cellular proteins or enzymes.
• Pathways : It may affect cell cycle regulation, apoptosis, or other cellular processes.

Comparison with Similar Compounds

• Uniqueness : Highlighting its distinct features compared to related compounds.
• Similar Compounds : While I don’t have a specific list, other pyrimidine-based molecules with similar structural motifs exist.

Remember that further research and experimental validation are crucial to fully understand the compound’s properties and applications.